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Compound of Interest

2-(4-lodo-1H-pyrazol-3-
Compound Name:
yl)acetonitrile

Cat. No.: B11800913

Get Quote

Executive Summary

4-lodo-1H-pyrazole-3-acetonitrile is a specialized heterocyclic building block used primarily in
the development of small-molecule kinase inhibitors (e.g., JAK, Src, and BCR-ABL inhibitors). It

serves as a critical "bifunctional scaffold" in medicinal chemistry:

o The C4-lodo position: Acts as a highly reactive handle for palladium-catalyzed cross-
coupling reactions (Suzuki-Miyaura, Sonogashira), allowing the attachment of aryl or
heteroaryl pharmacophores.

o The C3-Acetonitrile group: Provides a versatile handle for further derivatization (e.g.,
hydrolysis to amides/acids, reduction to ethylamines) or acts as a polar interaction motif in
ATP-binding pockets.

Note on Commercial Availability: Unlike common reagents, this compound is frequently
generated in situ or synthesized on-demand due to its specific utility and potential stability
profiles. It is best sourced as a custom synthesis product or prepared from its commercially
available precursor, 1H-pyrazole-3-acetonitrile (CAS 6016-13-3).
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Chemical Identity & Specifications

Property Specification
Compound Name 4-lodo-1H-pyrazole-3-acetonitrile
Systematic Name 2-(4-iodo-1H-pyrazol-3-yl)acetonitrile
Precursor CAS 6016-13-3 (for 1H-pyrazole-3-acetonitrile)
Molecular Formula CsHalNs
Molecular Weight 233.01 g/mol

Pyrazole ring substituted at C3 with -CH2CN
Structure

and at C4 with -
Physical State Off-white to pale yellow solid (typical)

N Soluble in DMSO, DMF, MeOH; sparingly

Solubility ]

soluble in water
Acidity (pKa) ~13 (NH of pyrazole)

Synthesis & Manufacturing Protocol
Core Logic: Regioselective lodination

The synthesis relies on the Electrophilic Aromatic Substitution (SEAr) of the pyrazole ring. The
C4 position of the pyrazole ring is the most electron-rich and nucleophilic site, making it the
preferred target for electrophilic iodination.

Why N-lodosuccinimide (NIS)? While molecular iodine (I2) can be used, NIS is preferred for
this substrate because:

o Milder Conditions: Avoids the need for strong oxidants (like nitric acid) that could hydrolyze
the sensitive nitrile group.

o Ease of Workup: Succinimide byproduct is water-soluble and easily removed.

» High Regioselectivity: Exclusively targets the C4 position without over-iodination.
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Step-by-Step Experimental Protocol

Reagents:

Starting Material: 1H-Pyrazole-3-acetonitrile (1.0 equiv)
lodinating Agent: N-lodosuccinimide (NIS) (1.05 — 1.1 equiv)
Solvent: Acetonitrile (MeCN) or DMF (anhydrous)

Temperature: 0°C to Room Temperature (RT)

Procedure:

Dissolution: Charge a reaction vessel with 1H-pyrazole-3-acetonitrile (10 mmol, 1.07 g) and
dissolve in anhydrous acetonitrile (50 mL). Ensure the system is under an inert atmosphere
(N2 or Ar).

Addition: Cool the solution to 0°C in an ice bath. Add NIS (11 mmol, 2.48 g) portion-wise
over 15 minutes. Note: Slow addition prevents exotherms and controls selectivity.

Reaction: Remove the ice bath and allow the mixture to stir at RT for 2—4 hours. Monitor
reaction progress via TLC (System: 50% EtOAc/Hexanes) or LC-MS. The starting material
peak should disappear, replaced by a more lipophilic product peak (M+1 = 234).

Quench: Dilute the reaction mixture with EtOAc (100 mL) and wash with 10% aqueous
sodium thiosulfate (2 x 50 mL) to remove excess iodine/oxidant.

Workup: Wash the organic layer with saturated NaHCOs and brine. Dry over anhydrous
Naz2SOs4, filter, and concentrate in vacuo.

Purification: If necessary, purify via flash column chromatography (SiOz), eluting with a
gradient of 0-40% EtOAc in Hexanes.

Yield: Typical isolated yield is 85-92%.

Applications in Drug Discovery

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11800913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The "Scaffold-Hopping" Workflow

4-lodo-1H-pyrazole-3-acetonitrile is a gateway to diverse kinase inhibitor libraries. The iodine
atom allows for the rapid attachment of aryl groups via Suzuki coupling, while the nitrile group
mimics the hydrogen-bonding interactions often required for kinase selectivity (e.g., in the
hinge region).

Visualized Pathway: From Precursor to Drug Candidate

lodination + Aryl Boronic Acid Pd-Catalyzed Deprotection &

1H-Pyrazole-3-acetonitrile (NIS, MeCN) > 4-lodo-1H-pyrazole-3-acetonitrile Pd(dppf)CI2, K2CO3 > Cross-Coupling Optimiza tion > Kinase Inhibitor Library

(CAS 6016-13-3) (The Core Scaffold) (Suzuki/Sonogashira) (e.g., JAK/STAT Modulators)

Click to download full resolution via product page
Figure 1: Synthetic workflow transforming the precursor into bioactive kinase inhibitors.

Sourcing & Supply Chain

Since "4-lodo-1H-pyrazole-3-acetonitrile” is often a custom intermediate, procurement
strategies should focus on (A) buying the precursor or (B) contracting a custom synthesis lab.

Primary Precursor Suppliers (CAS 6016-13-3)

o Enamine: Leading supplier of heterocyclic building blocks; likely has the precursor in stock.
o Combi-Blocks: Known for high-quality pyrazole derivatives.

e Sigma-Aldrich (Merck): often lists this under "Rare Chemicals" or via their building block
catalog.

Custom Synthesis Providers (For the 4-lodo Derivative)

If internal synthesis is not feasible, the following CROs are validated for pyrazole chemistry:
» Pharmablock: Specializes in unusual heterocycles.

o WuXi AppTec: Capable of kilogram-scale production.
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o ChemScene: Often lists iodinated pyrazoles and can perform the iodination on demand.
Quality Control Check: When sourcing, request a 1H-NMR and LC-MS.

e 1H-NMR (DMSO-d6): Look for the disappearance of the C4-H signal (typically a
singlet/doublet around 6.0-6.5 ppm in the precursor) and the retention of the -CH:- signal
(~3.8-4.0 ppm).

Safety & Handling (SDS Summary)

o Hazards: Irritant (Skin/Eye/Respiratory).[1] The nitrile moiety poses a potential toxicity risk if
metabolized to cyanide (though low for this stable aliphatic nitrile).

o Handling: Use a fume hood. Wear nitrile gloves and safety glasses.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). lodinated compounds can be light-
sensitive; store in amber vials.

e Incompatibility: Avoid strong oxidizing agents and strong acids (which may hydrolyze the
nitrile).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 4-RNILI 99% | Sigma-Aldrich [sigmaaldrich.com]
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» To cite this document: BenchChem. [4-lodo-1H-pyrazole-3-acetonitrile: Technical Guide &
Synthesis Protocol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11800913/docs#4-iodo-1h-pyrazole-3-acetonitrile-
technical-guide-synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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